1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride
Overview
Description
1-(4-Fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride (FMPH) is a novel synthetic compound that has recently been studied for its potential applications in both scientific research and laboratory experiments. FMPH is a fluorinated analog of the pyrrolidin-3-amine class of compounds, which have been studied for their potential use in a variety of applications. FMPH has been found to possess a number of unique properties, including a high affinity for certain receptor sites, a low propensity for metabolic transformation, and a low toxicity profile.
Scientific Research Applications
1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride has been studied for its potential applications in scientific research. It has been found to have a high affinity for certain receptor sites, which has made it useful for studying the structure and function of these receptors. Additionally, 1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride has been found to possess a low propensity for metabolic transformation, making it useful for studying the pharmacokinetics of drugs.
Mechanism of Action
1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride is thought to act as an agonist at certain receptor sites, activating signaling pathways and resulting in a physiological response. It has also been found to be a competitive inhibitor of certain enzymes, blocking the action of these enzymes and resulting in a decrease in the activity of the enzyme.
Biochemical and Physiological Effects
1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride has been found to have a number of biochemical and physiological effects. It has been found to activate certain signaling pathways, resulting in an increase in the activity of certain enzymes and proteins. Additionally, 1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride has been found to activate certain receptors, resulting in an increase in the activity of certain hormones and neurotransmitters.
Advantages and Limitations for Lab Experiments
1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride has been found to have a number of advantages and limitations for laboratory experiments. On the one hand, 1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride has been found to possess a low toxicity profile, making it safe to use in laboratory experiments. Additionally, 1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride has been found to possess a high affinity for certain receptor sites, making it useful for studying the structure and function of these receptors. On the other hand, 1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride has been found to possess a low propensity for metabolic transformation, making it difficult to study the pharmacokinetics of drugs.
Future Directions
1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride has a number of potential future applications. For example, it could be used to study the structure and function of certain receptor sites, as well as to study the pharmacokinetics of drugs. Additionally, 1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride could be used to study the biochemical and physiological effects of certain compounds, as well as to develop novel therapeutic drugs. Finally, 1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride could be used to develop novel diagnostic tools, as well as to study the effects of certain environmental toxins on the human body.
Synthesis Methods
1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride is synthesized from 4-fluorobenzaldehyde and 3-methylpyrrolidine in a three-step reaction. The first step involves the formation of the Schiff base intermediate, which is then condensed with sodium hydroxide to form the desired product. The final step involves the hydrolysis of the Schiff base to produce the desired 1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride. The reaction is carried out under an inert atmosphere at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride involves the reaction of 4-fluoroaniline with 3-methylpyrrolidine in the presence of a reducing agent to form the desired product. The amine group of the product is then protonated with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-fluoroaniline", "3-methylpyrrolidine", "Reducing agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-fluoroaniline is reacted with 3-methylpyrrolidine in the presence of a reducing agent, such as sodium borohydride or lithium aluminum hydride, to form 1-(4-fluorophenyl)-3-methylpyrrolidine.", "Step 2: The amine group of the product is then protonated with hydrochloric acid to form 1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride.", "Step 3: The product is isolated by filtration or precipitation and purified by recrystallization or chromatography." ] } | |
CAS RN |
2377035-73-7 |
Product Name |
1-(4-fluorophenyl)-3-methylpyrrolidin-3-amine hydrochloride |
Molecular Formula |
C11H16ClFN2 |
Molecular Weight |
230.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
